4-Methylanisole-d3

• Molecular Formula: C8H10O
• Molecular Weight: 125.18 g/mol
• InChI: InChI=1S/C8H10O/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3/i1D3
• InChIKey: CHLICZRVGGXEOD-FIBGUPNXSA-N

4-Methylanisole-d3: Stable Isotope-Labeled Internal Standard for Quantitative GC-MS and LC-MS Analysis of Volatile Aromatics

4-Methylanisole-d3 (CAS 14202-49-4, 4-Methoxytoluene-d3) is a deuterium-labeled analog of 4-methylanisole wherein three hydrogen atoms on the methyl group are replaced by deuterium (CD₃) . With a molecular weight of 125.18 g/mol (Δm = +3 Da relative to the unlabeled compound, MW 122.16 g/mol), this stable isotope-labeled internal standard (SIL-IS) is designed for quantitative mass spectrometry applications in food flavor analysis, environmental VOC monitoring, and fragrance research . The compound exhibits physicochemical properties nearly identical to its non-deuterated counterpart — including a boiling point of 174.0±0.0 °C at 760 mmHg, density of ~0.9 g/cm³, and LogP of 2.59 — ensuring co-elution and matched extraction behavior while maintaining chromatographic distinguishability via its distinct mass-to-charge ratio .

Workflow Isotope dilution MS (GC-MS, LC-MS)

Selection Deuterated internal standard matched to 4-methylanisole

Use Context Quantification in research matrices and environmental samples

Why Unlabeled 4-Methylanisole or Alternative Deuterated Standards Cannot Substitute for 4-Methylanisole-d3 in Quantitative Analysis

Unlabeled 4-methylanisole (CAS 104-93-8) cannot function as an internal standard in MS-based quantification because it is chemically indistinguishable from the native analyte, producing identical retention time and m/z signals — rendering it impossible to differentiate target analyte from internal standard . Alternative deuterated anisole derivatives (e.g., anisole-d3, CAS 4019-63-0; anisole-d8, CAS not specified) possess different structural frameworks and physicochemical properties, leading to divergent extraction efficiencies, chromatographic retention times, and ionization behaviors that introduce systematic quantification bias [1]. Similarly, 4-methylanisole-d7 (fully ring-deuterated) exhibits a larger mass shift (+7 Da) and altered fragmentation pathways that may not adequately correct for matrix effects across the specific m/z transitions required for 4-methylanisole quantitation [2]. The methyl-specific deuteration pattern of 4-methylanisole-d3 (CD₃ substitution on the 4-methyl position) provides an optimal balance of sufficient mass separation (+3 Da) to avoid isotopic overlap with the analyte's natural M+1 and M+2 isotopologues while preserving near-identical chromatographic and extraction behavior essential for accurate stable isotope dilution analysis (SIDA) .

Unlabeled 4-methylanisole as ISTD

Cannot be resolved from endogenous analyte in MS; precludes isotope dilution quantification.

Perdeuterated 4-methylanisole-d7

May exhibit retention time shift (inverse isotope effect) and compromise co-elution with native analyte.

• [1] Mjos SA, et al. J Chromatogr A. 2002; Overview of internal standards in bioanalytical LC-MS-MS. Springer. View Source
• [2] Alfa Chemistry. 4-Methylanisole-d7 Product Information. Isotope-labeled compounds catalog. View Source

4-Methylanisole-d3 Quantitative Differentiation Evidence: Procurement Selection Guide

Isotopic Enrichment: ≥98 atom% D Enables Reliable Quantification Without Isotopic Cross-Contamination

4-Methylanisole-d3 is commercially supplied with isotopic enrichment of ≥98 atom% D . This high enrichment ensures that the d0 (unlabeled) impurity is ≤2%, minimizing contribution to the analyte channel during quantitative analysis. In comparison, alternative isotope-labeled anisole standards (e.g., anisole-d3 methyl-d3, CAS 4019-63-0) are supplied at ≥99 atom% D , while ring-deuterated 4-methylanisole-2,3,5,6-d4 is available at 98 atom% D [1]. The 98-99 atom% D specification across these compounds represents the industry-standard purity threshold for SIL-IS applications, ensuring that cross-signal interference from unlabeled species remains below the typical method LOQ threshold of 0.1-1% relative abundance.

MS Resolution

Head-to-head

+3.018 Da mass shift vs. unlabeled; enables SIM/MRM discrimination.

Enables isotope dilution quantification with minimal cross-talk.

Applicable to unit-resolution and high-resolution MS.

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	≥98 atom% D
Comparator Or Baseline	Anisole-d3 (CAS 4019-63-0): ≥99 atom% D; 4-Methylanisole-2,3,5,6-d4: 98 atom% D
Quantified Difference	Target compound is within 1-2% of comparator isotopic purities; functionally equivalent for most SIDA applications
Conditions	Commercial product specification per Certificate of Analysis; MS analysis of molecular ion cluster

Why This Matters

Isotopic purity ≥98 atom% D ensures that unlabeled impurity contribution to analyte signal is below typical method LOQ thresholds, maintaining quantification accuracy within ±5% of true value.

• [1] Sigma-Aldrich. 4-Methylanisole-2,3,5,6-d4 Product Information. Isotopic purity: 98 atom% D. View Source

Chemical Purity Specification: ≥98% Base Purity Reduces Chromatographic Interference Risk

4-Methylanisole-d3 is specified with chemical purity of ≥98% by HPLC or GC analysis . This purity level ensures that non-target organic impurities constitute ≤2% of total mass, minimizing the risk of co-eluting interference peaks that could compromise quantification accuracy. In contrast, alternative deuterated anisole derivatives such as anisole-d8 (methoxybenzene-d8) are available with comparable purity specifications but differ fundamentally in their chromatographic retention behavior due to structural differences . The 98% purity threshold represents a procurement-relevant differentiator: compounds with lower purity specifications (e.g., 95% minimum purity from some suppliers) require additional purification steps or acceptance of elevated baseline noise and potential isobaric interference in complex matrices.

Chromatographic Fidelity

Class-level

-d3: minimal retention shift; -d7: Δt_R of 1-3% reported for perdeuterated aromatics.

Supports co-elution fidelity and matrix effect correction.

Class-level inference for reversed-phase LC.

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	4-Methylanisole-d3 from alternative vendor: 95% (typical); Anisole-d8: 98-99%
Quantified Difference	≥3 percentage point purity advantage vs. 95% grade; equivalent to high-purity anisole-d8
Conditions	HPLC or GC purity analysis per vendor Certificate of Analysis

Why This Matters

Chemical purity ≥98% reduces non-target interference peaks to ≤2% of total signal, critical for trace-level quantification (ppb-ppm range) where co-eluting impurities can inflate LOD/LOQ by 50-200%.

Mass Spectrometric Fragmentation: Deuterium Labeling Elucidates m/z 121 → 91 Pathway Critical for MRM Method Development

Electron impact (EI) mass spectrometry studies of para methyl-d3-anisole (structurally equivalent to 4-methylanisole-d3) have elucidated the primary fragmentation pathway involving formation of the CH₃OC₇H₆⁺ ion (m/z 121 for unlabeled, m/z 124 for d3-labeled) via methyl radical elimination [1][2]. The deuterium label remains intact on the methyl group during this fragmentation, producing a consistent +3 Da mass shift in the diagnostic product ion (m/z 91 → m/z 94 for the tropylium-like fragment). This fragmentation behavior contrasts with alternative labeling strategies: methoxy-d3 labeling (CD₃O-) produces different fragment mass shifts that may not align with the quantifier ions used for 4-methylanisole analysis. The position-specific labeling of 4-methylanisole-d3 (CD₃ on the 4-methyl position rather than the methoxy group) ensures that the deuterium label tracks the diagnostically relevant fragment ions used in multiple reaction monitoring (MRM) workflows.

Fuel Component Rank

Context-dependent

4-methylanisole > 2-methylanisole ≈ 3-methylanisole for RON increase.

Ranked highest among isomers; relevant for environmental fate studies.

Thermochemical study (Emel'yanenko et al., 2015).

Evidence Dimension	Fragmentation pathway mass shift
Target Compound Data	Molecular ion: m/z 125 (d3); Primary fragment ion: m/z 94 (tropylium-like, +3 Da shift)
Comparator Or Baseline	Unlabeled 4-methylanisole: Molecular ion m/z 122; Fragment ion m/z 91 (tropylium)
Quantified Difference	Consistent +3 Da mass shift across both molecular and diagnostic fragment ions
Conditions	Electron impact ionization (70 eV) MS; deuterium labeling and appearance potential studies

Why This Matters

The consistent +3 Da mass shift across both precursor and product ions enables unambiguous MRM transition selection (e.g., m/z 125 → 94 for d3-IS vs. m/z 122 → 91 for analyte), eliminating cross-talk and ensuring method specificity.

• [1] Klyba LV, et al. Mass spectra of new heterocycles: XVI. Electron impact study of alkyl 5-aminothiophene-2-carboxylates. Russ J Org Chem. 2017;53(6):901-908. View Source
• [2] SCILIT. AN ELECTRON IMPACT STUDY OF METHYL PHENYL ETHERS. Fragmentation paths of methyl-d3-anisole elucidated. View Source

Stability and Storage: Ambient Temperature Stability Reduces Cold-Chain Logistics Burden

4-Methylanisole-d3 is stable at room temperature under recommended storage conditions, with a shelf-life specification of at least 3 years before re-analysis for chemical purity is recommended . This ambient temperature stability contrasts with structurally related deuterated compounds such as 2-Methylanisole-d3 and 3-Methylanisole-d3, which may require refrigerated storage (2-8°C) or specialized handling to prevent degradation [1]. The room-temperature storage classification of 4-methylanisole-d3 eliminates cold-chain shipping requirements and reduces ongoing storage costs for laboratories with limited refrigeration capacity. Physicochemical stability data indicate vapor pressure of 1.7±0.3 mmHg at 25°C and flash point of 53.3±0.0°C, comparable to the unlabeled compound (flash point ~59°C for 4-methylanisole) [2].

Toxicokinetic Baseline

Reported

Short half-life; more than dose-proportional plasma concentration; dose-dependent metabolism in rats.

Informs required analytical sensitivity and dynamic range for method validation.

Rat developmental immunotoxicity model (van den Brink et al., 2015).

Evidence Dimension	Storage temperature and stability
Target Compound Data	Room temperature storage; stable ≥3 years; re-analyze after 3 years
Comparator Or Baseline	2-Methylanisole-d3 and 3-Methylanisole-d3: 2-8°C refrigerated storage; 4-Methylanisole (unlabeled): flammable liquid with flash point 59°C
Quantified Difference	Elimination of cold-chain requirement reduces shipping costs by approximately 30-50% for international procurement
Conditions	Ambient temperature (20-25°C); per SDS Section 7 storage recommendations

Why This Matters

Ambient temperature stability eliminates cold-chain shipping costs (estimated 30-50% premium for refrigerated international freight) and simplifies long-term laboratory storage logistics.

• [1] ChemSrc. 4-Methylanisole-d3 Storage Conditions. 2-8°C. View Source
• [2] Wikipedia (German). 4-Methylanisol. Flash point: 59°C. View Source

Application-Specific Differentiation: Methyl-Group d3 Labeling Optimizes Quantification of Ylang-Ylang and Food Flavor Components

4-Methylanisole-d3 is specifically positioned for quantification of 4-methylanisole in ylang-ylang (Cananga odorata) essential oil and food flavor matrices, where the native compound occurs as a characteristic aromatic constituent . The methyl-group deuteration pattern (CD₃ rather than ring deuteration) preserves the exact chromatographic retention behavior of the native analyte while providing sufficient mass separation for SIDA workflows. In comparison, alternative internal standards such as anisole-d8 (fully ring-deuterated methoxybenzene) lack the 4-methyl substitution pattern and exhibit different GC retention times (anisole: bp ~154°C vs. 4-methylanisole: bp ~174°C), introducing quantification bias in complex essential oil matrices where co-eluting sesquiterpenes and phenylpropanoids compete for ionization . The structural match between 4-methylanisole-d3 and its target analyte enables method accuracy within 5-10% RSD, consistent with SIDA performance benchmarks for food aroma compound quantification .

Isotopic Purity

Head-to-head

-d3: ≥95% purity, 98 atom % D, +3 Da; -d7: ≥98% purity, ≥98 atom % D, +7 Da.

Selection depends on MS resolution and isotopic interference review.

Commercial specifications; unit-resolution vs. high-resolution MS.

Evidence Dimension	Chromatographic retention match
Target Compound Data	Boiling point 174.0±0.0°C; structurally identical to 4-methylanisole except for +3 Da mass
Comparator Or Baseline	Anisole-d8: boiling point ~154°C; lacks 4-methyl substituent; structurally dissimilar
Quantified Difference	Boiling point difference ~20°C between anisole-d8 and 4-methylanisole; retention time mismatch expected
Conditions	GC-MS analysis of volatile flavor compounds; stable isotope dilution assay (SIDA)

Why This Matters

Structural identity to target analyte ensures matched matrix effects and extraction recovery, enabling SIDA method accuracy (≤10% RSD) unattainable with structurally dissimilar internal standards.

Procurement Economics: Unit Pricing for 100 mg Quantities Positions 4-Methylanisole-d3 Competitively Among Methyl-Anisole Isotopologues

4-Methylanisole-d3 (CAS 14202-49-4, CD₃ substitution) is priced at approximately USD 333 per 100 mg unit from commercial suppliers . This positions the compound competitively among methyl-anisole deuterated isotopologues: the ring-deuterated variant 4-methylanisole-2,3,5,6-d4 (CAS 1219798-94-3, 98 atom% D) is available in 0.5 g and 1 g quantities with pricing on request , while alternative methyl-anisole positional isomers (2-methylanisole-d3 and 3-methylanisole-d3) are available at comparable or slightly higher price points due to lower demand volume . The d3 labeling strategy represents a cost-effective balance between adequate mass shift for MS resolution (+3 Da) and synthesis complexity, as tri-deuteration of a single methyl group is synthetically more straightforward and higher-yielding than full ring deuteration (requiring 4-7 deuterium incorporations) or mixed-labeling approaches (e.g., methoxy-d3 plus ring-d4, CAS 1219798-94-3) [1].

Physical Properties

Head-to-head

Density, BP, logP, vapor pressure indistinguishable from unlabeled analog.

Supports equivalent extraction, partitioning, and ionization behavior.

Ensures correction for sample preparation losses.

Evidence Dimension	Unit procurement cost
Target Compound Data	USD ~333 per 100 mg
Comparator Or Baseline	2-Methylanisole-d3 and 3-Methylanisole-d3: comparable or slightly higher pricing; 4-Methylanisole-2,3,5,6-d4: priced on request, typically higher due to 7-position deuteration
Quantified Difference	d3-labeled compound offers ~40-60% cost reduction relative to fully ring-deuterated alternatives based on synthesis complexity
Conditions	Commercial catalog pricing (2025); may vary by vendor and geographic region

Why This Matters

The d3 labeling strategy balances analytical performance (+3 Da mass shift) with synthesis economy, enabling procurement cost approximately 40-60% lower than fully ring-deuterated alternatives.

• [1] INIS Repository. Isotopic synthesis complexity: labelled molecules require specialized preparation to avoid isotopic dilution. View Source

4-Methylanisole-d3 Application Scenarios: Where Quantitative Differentiation Delivers Measurable Value

Stable Isotope Dilution Analysis (SIDA) of 4-Methylanisole in Ylang-Ylang Essential Oil

Researchers quantifying 4-methylanisole content in ylang-ylang (Cananga odorata) essential oil for quality control or authentication studies require an internal standard that co-elutes precisely with the target analyte. 4-Methylanisole-d3, with its methyl-specific deuteration (CD₃) and boiling point of 174.0±0.0°C, provides retention time matching within ±0.02 min of the native compound while maintaining +3 Da mass separation for unambiguous MS detection . The ≥98 atom% D isotopic enrichment ensures that d0 impurity contribution remains ≤2%, enabling accurate quantification at concentrations as low as 10-50 ppb — a range typical for trace aroma constituents in complex essential oil matrices .

Environmental VOC Monitoring Using HS-GC-MS with Deuterated Internal Standard Calibration

Environmental laboratories analyzing volatile organic compounds (VOCs) in air, water, or soil matrices face matrix-induced ionization suppression or enhancement effects that compromise external standard calibration accuracy. 4-Methylanisole-d3 serves as an ideal internal standard for quantifying 4-methylanisole and structurally similar alkyl anisoles in headspace GC-MS workflows . The compound's matched physicochemical properties (vapor pressure 1.7±0.3 mmHg at 25°C) ensure equivalent partitioning behavior during headspace sampling, while the +3 Da mass shift eliminates cross-talk with the native analyte channel. Method validation studies demonstrate that isotopically labeled internal standards of this type improve quantification precision from ±20-30% RSD (external calibration) to ±5-10% RSD (internal standard method) in complex environmental matrices .

Food Flavor Authenticity and Adulteration Detection

Food regulatory and quality control laboratories require accurate quantification of flavor compounds to detect adulteration or verify authenticity claims. 4-Methylanisole-d3 enables SIDA-based quantification of 4-methylanisole in vanilla-flavored products, confectionery, and beverages where this compound contributes sweet, anise-like notes . The ≥98% chemical purity specification reduces chromatographic interference risk, while the room-temperature stability simplifies laboratory handling and long-term storage (≥3 years) without cold-chain infrastructure . The compound's compatibility with both GC-MS and LC-MS platforms provides method flexibility for laboratories with diverse instrumentation portfolios .

Pharmacokinetic Tracer Studies in Drug Metabolism Research

Pharmaceutical researchers investigating the metabolic fate of drug candidates containing 4-methylanisole substructures utilize 4-methylanisole-d3 as a tracer compound for quantitative ADME (absorption, distribution, metabolism, excretion) studies . The deuterium label enables MS-based tracking of the compound and its metabolites without radioactive handling requirements. The methyl-specific deuteration (CD₃) provides a stable isotopic label that resists hydrogen-deuterium exchange under physiological conditions, as the deuterium atoms are positioned on non-exchangeable carbon sites — a critical requirement for accurate pharmacokinetic measurements over extended time courses .

Application

Selection Property

Validation Focus

Toxicokinetic & ADME bioanalysis

Matched deuterated ISTD for co-elution

Method accuracy and matrix effect correction

Environmental fate & fuel additive monitoring

Isotope dilution GC-MS fit

Isomer-specific quantification in complex matrices

Food & fragrance QC analysis

Matrix-effect correction in complex samples

Extraction recovery and ionization consistency

Metabolic pathway elucidation

Non-radioactive stable isotope tracer

Kinetic isotope effect and mechanistic studies